![molecular formula C15H26N2O B1378753 Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine CAS No. 1461705-22-5](/img/structure/B1378753.png)
Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine
Overview
Description
Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine, also known as DEAEB, is an organic compound with the chemical formula C15H26N2O . It has a molecular weight of 250.38 g/mol . It is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(2-(benzylamino)ethoxy)-N,N-diethylethan-1-amine . The InChI code is 1S/C15H26N2O/c1-3-17(4-2)11-13-18-12-10-16-14-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 250.38 g/mol .Scientific Research Applications
Human Urinary Carcinogen Metabolites and Tobacco Research
Benzyl compounds, including derivatives similar to Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine, have been studied for their metabolites in human urine as biomarkers for tobacco exposure and cancer research. These studies highlight the role of certain benzyl derivatives in understanding the metabolism of carcinogens in humans and their potential risks related to tobacco product usage (S. Hecht, 2002).
Metalloporphyrin-Catalyzed C-H Bond Functionalization
Research on metalloporphyrin-catalyzed reactions, including those involving benzyl-related compounds, has shown significant advancements in organic synthesis. These studies focus on the selective functionalization of saturated C-H bonds, demonstrating the compound's utility in hydroxylation, amination, and carbenoid insertion reactions. This highlights its role in creating complex molecules with high specificity and efficiency (C. Che et al., 2011).
Environmental Impact and Biodegradability
The environmental behavior and biodegradation of benzyl derivatives, including those structurally related to this compound, have been reviewed. These studies explore their occurrence, fate, and effects in aquatic environments, addressing the potential for biodegradation and the implications for environmental health and safety. Such research is crucial for assessing the ecological impact of these compounds and developing strategies for their management and remediation (Camille Haman et al., 2015).
Synthesis and Structural Properties
Research into the synthesis and structural properties of novel substituted compounds, including those related to this compound, provides insight into their potential applications in various fields. These studies contribute to our understanding of their chemical behavior, facilitating the development of new materials and technologies (R. Issac & J. Tierney, 1996).
Advanced Materials and Supramolecular Chemistry
Benzyl derivatives have found applications in the development of advanced materials and supramolecular chemistry. Their unique properties enable the design of complex molecular systems with specific functions, including self-assembly and molecular recognition. These applications demonstrate the versatility and potential of benzyl derivatives in nanotechnology and materials science (S. Cantekin et al., 2012).
Safety and Hazards
The compound is labeled with the signal word “Danger” and is associated with hazard statements H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Properties
IUPAC Name |
N-benzyl-2-[2-(diethylamino)ethoxy]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O/c1-3-17(4-2)11-13-18-12-10-16-14-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZIXBZZPGXUCHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCOCCNCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401200914 | |
Record name | Benzenemethanamine, N-[2-[2-(diethylamino)ethoxy]ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401200914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1461705-22-5 | |
Record name | Benzenemethanamine, N-[2-[2-(diethylamino)ethoxy]ethyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1461705-22-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenemethanamine, N-[2-[2-(diethylamino)ethoxy]ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401200914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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